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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150 Get Quote

PNU 142300: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
PNU 142300 is one of the two major inactive metabolites of the oxazolidinone antibiotic,

linezolid.[1][2] While pharmacologically inactive in terms of antibacterial efficacy, PNU 142300
has garnered significant attention due to its potential association with adverse effects observed

during prolonged linezolid therapy, particularly thrombocytopenia. This document provides a

detailed overview of the chemical structure, properties, and the pivotal role of PNU 142300 in

the clinical setting.

Chemical Structure and Properties
PNU 142300, scientifically known as 2-[2-[[4-[(5S)-5-[(acetylamino)methyl]-2-oxo-3-

oxazolidinyl]-2-fluorophenyl]amino]ethoxy]-acetic acid, is a derivative of linezolid formed

through the oxidative cleavage of the morpholine ring.[2]

Table 1: Chemical and Physical Properties of PNU 142300
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Property Value Source

Molecular Formula C16H20FN3O6 [1][3][4]

Molecular Weight 369.34 g/mol [1]

IUPAC Name

2-[2-[[4-[(5S)-5-

[(acetylamino)methyl]-2-oxo-3-

oxazolidinyl]-2-

fluorophenyl]amino]ethoxy]-

acetic acid

[3][4]

CAS Number 368891-69-4 [3][4]

Physical Description Solid [3]

Solubility
Slightly soluble in DMSO and

water.
[4]

SMILES

FC1=C(NCCOCC(O)=O)C=CC

(N2C(O--INVALID-LINK--

C2)=O)=C1

[3]

InChI

InChI=1S/C16H20FN3O6/c1-

10(21)19-7-12-8-20(16(24)26-

12)11-2-3-14(13(17)6-11)18-4-

5-25-9-15(22)23/h2-

3,6,12,18H,4-5,7-9H2,1H3,

(H,19,21)(H,22,23)/t12-/m0/s1

[4]

Metabolic Pathway of Linezolid to PNU 142300
Linezolid undergoes oxidation of its morpholine ring, leading to the formation of two primary

metabolites, PNU 142300 and PNU-142586. This metabolic conversion is a crucial aspect of

linezolid's pharmacokinetic profile.
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Metabolic conversion of Linezolid to its primary metabolites.

Experimental Protocols
Synthesis of PNU 142300
A detailed protocol for the chemical synthesis of PNU 142300 has been described, which is

crucial for obtaining the metabolite for research and analytical purposes. A published method

outlines a multi-step synthesis starting from commercially available materials. The key steps

involve the protection of functional groups, followed by the construction of the oxazolidinone

core and subsequent modifications to introduce the side chain, culminating in the deprotection

to yield PNU 142300. For a detailed, step-by-step synthetic route, researchers are directed to

the primary literature.

Quantification of PNU 142300 in Biological Matrices
The quantification of PNU 142300 in plasma or serum is essential for pharmacokinetic studies

and for investigating its association with clinical outcomes. A validated liquid chromatography-

tandem mass spectrometry (LC-MS/MS) method is commonly employed.

Sample Preparation:

Protein precipitation of the plasma/serum sample is performed using a suitable organic

solvent (e.g., acetonitrile).

The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant is collected, and the solvent is evaporated under a stream of nitrogen.
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The residue is reconstituted in the mobile phase for injection into the LC-MS/MS system.

LC-MS/MS Conditions:

Chromatographic Separation: A C18 reverse-phase column is typically used with a gradient

elution of a mobile phase consisting of an aqueous component (e.g., water with formic acid)

and an organic component (e.g., acetonitrile or methanol).

Mass Spectrometric Detection: A triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode is used. Specific precursor-to-product ion transitions for

both PNU 142300 and an internal standard are monitored for accurate quantification.

Clinical Significance and Logical Relationships
While PNU 142300 is an inactive metabolite, its accumulation in patients, particularly those with

renal impairment, has been linked to an increased risk of developing linezolid-induced

thrombocytopenia. This suggests that high concentrations of the metabolite may play a role in

this specific adverse drug reaction.
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Logical relationship between clinical factors and PNU 142300.
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Conclusion
PNU 142300, an inactive metabolite of linezolid, is a molecule of significant interest in the field

of drug metabolism and clinical toxicology. While devoid of antimicrobial activity, its

accumulation is a potential biomarker for an increased risk of linezolid-induced

thrombocytopenia. Further research into the precise mechanisms by which PNU 142300 may

contribute to this adverse effect is warranted and will be facilitated by the availability of robust

synthetic and analytical methods. This guide provides a foundational understanding of PNU
142300 for professionals in the pharmaceutical sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610150?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

